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Compound of Interest

Compound Name: ML267
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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the phosphopantetheinyl transferase (PPTase)
inhibitor ML267 with alternative compounds. The information presented herein is supported by
experimental data to aid in the evaluation of ML267 for research and drug development
purposes.

Introduction to ML267 and its Target

ML267 is a potent, small-molecule inhibitor of bacterial phosphopantetheinyl transferases
(PPTases)[1][2][3]. PPTases are essential enzymes in bacteria that catalyze the post-
translational modification of carrier proteins involved in the biosynthesis of fatty acids,
polyketides, and non-ribosomal peptides[1]. By inhibiting PPTase, ML267 disrupts these critical
metabolic pathways, leading to antibacterial effects, particularly against Gram-positive bacteria,
including Methicillin-Resistant Staphylococcus aureus (MRSA)[1]. The primary target of ML267
is the Sfp-type PPTase, with a reported half-maximal inhibitory concentration (IC50) of 0.29
uM[3]. It also exhibits inhibitory activity against AcpS-type PPTase with an IC50 of 8.1 uM[3].

Comparative Analysis of PPTase Inhibitors

To provide a comprehensive evaluation of ML267, its inhibitory potency is compared with other
known PPTase inhibitors. The following table summarizes the available quantitative data. It is
important to note that direct comparison of IC50 values should be made with caution due to
variations in experimental conditions and specific PPTase enzymes used in the assays.
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Note: To date, independent verification of the IC50 value for ML267 from a source other than
the initial discovery report has not been identified in the public literature. The data for Wyeth
Compound 16 indicates it was inactive in the primary screen against Sfp-PPTase when re-
evaluated alongside ML267[1].

Signaling Pathway and Experimental Workflow

To visualize the mechanism of action and the experimental approach for inhibitor screening, the
following diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b10763852?utm_src=pdf-body-img
https://www.benchchem.com/product/b10763852?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10763852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

References

1. Discovery of ML 267 as a Novel Inhibitor of Pathogenic Sfp phosphopantetheinyl
transferase (PPTase) - Probe Reports from the NIH Molecular Libraries Program - NCBI
Bookshelf [ncbi.nim.nih.gov]

o 2. 4-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-N-(4-methoxypyridin-2-yl)piperazine-1-
carbothioamide (ML267), a potent inhibitor of bacterial phosphopantetheinyl transferase that

attenuates secondary metabolism and thwarts bacterial growth - PubMed
[pubmed.ncbi.nim.nih.gov]

o 3. medchemexpress.com [medchemexpress.com]

 To cite this document: BenchChem. [Independent Verification of ML267's Inhibitory Effects: A
Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10763852#independent-verification-of-mI267-s-
inhibitory-effects]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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